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Compound of Interest

Compound Name: Diethoxy(methyl)vinylsilane

Cat. No.: B1346783

An In-depth Technical Guide to the Physical and Chemical Properties of
Methylvinyldiethoxysilane

Introduction

Methylvinyldiethoxysilane is a bifunctional organosilicon compound that holds a significant
position in the landscape of materials science and chemical synthesis. As an
organoethoxysilane, its molecular architecture is uniquely tailored with two distinct types of
reactive sites: hydrolyzable ethoxy groups attached to the silicon atom and a polymerizable
vinyl group.[1] This dual functionality allows it to act as a crucial intermediary, capable of
forming stable covalent bonds with both inorganic and organic materials.[2]

This guide serves as a technical resource for researchers, scientists, and drug development
professionals, providing a comprehensive overview of the core physical and chemical
properties of methylvinyldiethoxysilane. We will delve into its molecular structure, reactivity, and
characteristic properties, explaining the causality behind its behavior and its utility in advanced
applications. The insights provided herein are intended to facilitate a deeper understanding of
this versatile compound, enabling its effective use in surface modification, polymer synthesis,
and the development of sophisticated composite materials.[3][4]

Compound Identification and Core Physical
Properties
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Precise identification and an understanding of its fundamental physical characteristics are

paramount for the safe and effective handling, storage, and application of

methylvinyldiethoxysilane in a laboratory or industrial setting.

Table 1: Compound Identification

Identifier

Chemical Name

Value

Methylvinyldiethoxysilane[5]

Synonyms

Diethoxy(methyl)vinylsilane,
Ethenyldiethoxymethylsilane[6]

CAS Number

5507-44-8[5]

Molecular Formula

C7H1602Si[5]

Molecular Weight

160.29 g/mol [5]

EC Number

226-850-4

| InChl Key | MBGQQKKTDDNCSG-UHFFFAOYSA-N[7] |

Table 2: Physical Properties

Property Value

Appearance Colorless transparent liquid[3]
Density 0.858 g/mL at 25 °C[6]

Boiling Point 133-134 °CJ[2]

Melting Point <0 °C[5][6]

Refractive Index

n20/D 1.401 - 1.409[5]

Flash Point

16 °C (64 °F)[2][5]

Solubility

Soluble in methanol[6]

| Hydrolytic Sensitivity | Reacts slowly with moisture/water[6] |
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Molecular Structure and Reactivity

The utility of methylvinyldiethoxysilane stems directly from its molecular structure, which
features a central silicon atom bonded to a methyl group, a vinyl group, and two ethoxy groups.
This arrangement provides two distinct pathways for chemical reactions, making it a highly
versatile monomer and coupling agent.

Chemical Properties and Key Reactions

The reactivity of methylvinyldiethoxysilane is dominated by the chemistry of its ethoxy and vinyl
functional groups.

In the presence of water or moisture, the Si-O-C bonds of the ethoxy groups undergo
hydrolysis.[1] This reaction cleaves the ethoxy groups and replaces them with hydroxyl groups
(-OH), forming reactive silanol intermediates and liberating ethanol as a byproduct.[1] This
process is the foundational step for forming durable siloxane bonds with inorganic substrates
and for polymerization into silicone materials. The reaction can be catalyzed by both acids and
bases.

Methylvinyldiethoxysilane
(CH3)(CH2=CH)Si(OCH2CH3)2

+ 2 H20 Hydrolysis Methylvinylsilanediol
(Water) (CH3)(CH2=CH)Si(OH)2

+ 2 CH3CH20H
(Ethanol)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIV9085.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIV9085.0-msds.pdf
https://www.benchchem.com/product/b1346783?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Hydrolysis of methylvinyldiethoxysilane to form a reactive silanol intermediate and
ethanol.

The silanol intermediates formed during hydrolysis are generally unstable and readily undergo
condensation. In this process, two silanol groups react with each other to form a stable and
strong siloxane bond (Si-O-Si), releasing a molecule of water. This self-condensation reaction
is the basis for the formation of polysiloxane networks, which are the backbones of silicone
polymers.

Reactants

GCHB)(CH2=CH)SI(OH)2 Silanol Molecule 1)— Condensation Pt

B

GHO)Si(CHa)(Vinyl)-O-Si(CHz)(mel)(OH) Siloxane Dimer}————(Hzo Water)

GCHs)(CHzZCH)Si(OH)z Silanol Molecule 2).

Click to download full resolution via product page
Caption: Condensation of two silanol molecules to form a siloxane bond and a water molecule.

Independent of the hydrolysis and condensation at the silicon center, the vinyl group (-
CH=CHz2) provides a site for organic reactivity. It can participate in free-radical polymerization
or other addition reactions.[3] This functionality is critical when methylvinyldiethoxysilane is
used as a coupling agent or a cross-linker, as it allows the molecule to covalently bond to an
organic polymer matrix.[4]

Applications in Research and Development

The dual reactivity of methylvinyldiethoxysilane makes it a valuable component in several
advanced applications.

Silane Coupling Agent
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As a silane coupling agent, the molecule acts as a molecular bridge between inorganic and
organic materials.[2] The ethoxy groups hydrolyze to form silanols, which then condense with
hydroxyl groups on the surface of inorganic substrates like glass or silica, forming stable
covalent bonds. The vinyl group extends away from the surface and can copolymerize with an
organic resin during curing, creating a durable interface that improves adhesion and
mechanical properties of the resulting composite material.[4]

Material Interface

= Organic Polymer Matrix = Mechanism of a silane coupling agent.

Covalent bond via
vinyl group polymerization

Methylvinyldiethoxysilane

Covalent Si-O-Si bond via
hydrolysis & condensation

Inorganic Substrate (e.g., Silica)

Click to download full resolution via product page

Caption: Mechanism of a silane coupling agent bridging an organic polymer and an inorganic
substrate.

Monomer for Silicone Synthesis

Methylvinyldiethoxysilane is an important monomer for producing methylvinyl silicone rubber
(VMQ).[3] Through controlled hydrolysis and condensation, it can be used to synthesize cyclic
methylvinylsiloxanes, which are key precursors for VMQ raw rubber.[3] The inclusion of vinyl
groups in the polysiloxane backbone provides sites for vulcanization (cross-linking), which is
essential for curing the rubber and achieving its desired mechanical properties.
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Surface Modification

The ability to bond to surfaces makes this silane ideal for surface modification of microparticles
and other materials.[2] This modification can dramatically alter surface properties, enhancing
dispersion in a polymer matrix, improving adhesion, and modifying polarity and rheological
behavior.[2] For drug development professionals, this is particularly relevant for the
functionalization of drug carriers, where surface properties can dictate biocompatibility, drug
loading, and release kinetics.

Experimental Protocol: Monitoring Hydrolysis via
GC

To ensure the consistent performance of methylvinyldiethoxysilane in formulations, it is crucial
to understand its hydrolysis kinetics. The following protocol outlines a self-validating system for
monitoring this reaction.

Objective: To determine the rate of hydrolysis of methylvinyldiethoxysilane by quantifying the
production of ethanol over time using Gas Chromatography (GC).

Methodology:

o Preparation of Reaction Medium: Prepare a buffered aqueous solution (e.g., phosphate
buffer at pH 7.0) to maintain constant pH, as hydrolysis rates are pH-dependent. The use of
a buffer ensures that any acidic or basic byproducts do not alter the reaction kinetics, thus
validating the measured rate at that specific pH.

e Reaction Initiation: In a sealed, temperature-controlled reaction vessel, add a known
concentration of methylvinyldiethoxysilane to the buffered solution with vigorous stirring to
ensure a homogenous mixture. An internal standard (e.g., n-propanol), which is chemically
inert under the reaction conditions but has a distinct retention time in GC, must be added for
accurate quantification.

o Sampling: At predetermined time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw a
small aliquot of the reaction mixture. Immediately quench the reaction in the aliquot by
adding it to a vial containing an excess of a non-polar solvent (e.g., hexane) and a drying
agent to halt further hydrolysis.
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e GC Analysis: Inject the organic phase of the quenched sample into a Gas Chromatograph
equipped with a Flame lonization Detector (FID). The GC column and temperature program
should be optimized to achieve baseline separation of ethanol, the internal standard, and
any unreacted silane.

e Quantification and Data Analysis: Create a calibration curve by analyzing standard solutions
of ethanol with the internal standard. Use this curve to calculate the concentration of ethanol
produced at each time point. Plot the concentration of ethanol versus time. The initial slope
of this curve is proportional to the initial rate of hydrolysis.

Causality and Validation: This protocol is self-validating because the use of an internal standard
corrects for variations in injection volume, while the buffered medium ensures that pH remains
constant. The time-course sampling allows for the determination of the reaction rate, providing
critical data for formulation stability and curing process optimization.

Safety, Handling, and Storage

Methylvinyldiethoxysilane is a highly flammable liquid and vapor.[1] It can also cause serious
eye irritation.[1] Proper safety precautions are mandatory.

e Handling: Work in a well-ventilated area or under a chemical fume hood.[1] Wear appropriate
personal protective equipment (PPE), including neoprene or nitrile rubber gloves, chemical
goggles, and a lab coat.[1] All containers and transfer lines must be grounded to prevent
static discharge.[1] Use only non-sparking tools.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
heat, sparks, and open flames.[1][8] The material is sensitive to moisture; therefore, storage
under an inert atmosphere (e.g., nitrogen) is recommended to prevent premature hydrolysis.

[1]
e Incompatibilities: Avoid contact with water, moisture, strong oxidizing agents, and strong

acids.[1][8]

Conclusion

Methylvinyldiethoxysilane is a highly functional and versatile chemical intermediate. Its unique
molecular structure, featuring both hydrolyzable ethoxy groups and a polymerizable vinyl
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group, allows it to serve as an effective bridge between inorganic and organic materials. A
thorough understanding of its physical properties and chemical reactivity—particularly the
competing and complementary reactions of hydrolysis, condensation, and vinyl polymerization
—is essential for harnessing its full potential. For researchers in materials science and drug
development, this silane offers a powerful tool for creating advanced composites, modifying
surfaces, and synthesizing novel silicone-based materials with tailored properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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